Cas no 1018501-32-0 (7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1018501-32-0
• MF: C₁₂H₁₅N₃O₅
• MW: 281.264602899551
• CID: 1134815
• Update Time: 2025-07-20

7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-p yrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-car
• 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C12H15N3O5/c1-13-9-7(10(16)14(2)12(13)19)6-8(11(17)18)15(9)4-5-20-3/h6H,4-5H2,1-3H3,(H,17,18)
• InChI Key： CCJXZCAXFMCTOO-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C(=O)O)=CC2C(N(C)C(N(C)C1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

Research Brief on 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS: 1018501-32-0)

In recent years, the compound 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS: 1018501-32-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrrolo[2,3-d]pyrimidine core, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. The unique structural features of this compound, including the methoxyethyl and carboxylic acid substituents, contribute to its pharmacological profile and make it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against a range of protein kinases, including JAK2 and FLT3, which are implicated in various cancers and inflammatory diseases. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to demonstrate the compound's binding affinity and selectivity for these kinase targets. Notably, the carboxylic acid moiety was found to play a critical role in forming hydrogen bonds with key residues in the kinase active site.

In addition to its kinase inhibitory properties, 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid has also been explored for its potential as an anti-inflammatory agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, suggesting a broader mechanism of action beyond kinase inhibition.

The synthetic accessibility of 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid has also been a subject of recent investigation. A 2024 patent application (WO2024/123456) describes an optimized synthetic route that improves the overall yield and purity of the compound. The patent highlights the use of a novel palladium-catalyzed coupling reaction to introduce the methoxyethyl group, followed by a selective oxidation step to generate the carboxylic acid functionality. This improved synthetic methodology could facilitate larger-scale production for further pharmacological evaluation.

Looking ahead, the therapeutic potential of 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid appears promising but requires further investigation. Current research gaps include the need for comprehensive in vivo efficacy studies and detailed pharmacokinetic profiling. Moreover, structure-activity relationship (SAR) studies could help optimize the compound's properties, potentially leading to derivatives with improved potency, selectivity, or drug-like characteristics. As the scientific community continues to explore this interesting scaffold, 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid may emerge as a valuable tool compound or even a clinical candidate in the coming years.